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Compound of Interest

Compound Name: 6-Bromo-4-iodoquinoline

Cat. No.: B1287929 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Bromo-4-iodoquinoline (CAS No.

927801-23-8) is not readily available in the public domain. This guide has been compiled using

data from structurally analogous compounds, including 6-bromo-4-chloroquinoline, 6-

bromoquinoline, and other related halogenated quinolines. The information provided herein

should be treated as a precautionary guideline. Researchers and drug development

professionals are advised to handle 6-Bromo-4-iodoquinoline with the utmost care, assuming

it may possess hazards similar to its structural relatives, and to conduct a thorough risk

assessment before commencing any experimental work.

Hazard Identification
Based on the hazard classifications of structurally similar compounds, 6-Bromo-4-
iodoquinoline is anticipated to be a hazardous substance. The following table summarizes the

potential hazards.
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Hazard Class
GHS Hazard Statement (H-
code)

Signal Word

Acute Toxicity, Oral H302: Harmful if swallowed Warning

Skin Corrosion/Irritation H315: Causes skin irritation Warning

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation
Warning

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation
Warning

Data extrapolated from safety information for 6-Bromo-3-iodoquinoline and 6-Bromo-4-

hydroxyquinolin-2(1H)-one.[1]

Precautionary Measures and Personal Protective
Equipment (PPE)
Strict adherence to safety protocols is essential when handling 6-Bromo-4-iodoquinoline. The

following tables outline the recommended precautionary statements and personal protective

equipment.

Table 2.1: Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-4-hydroxyquinolin-2_1H_-one
https://www.benchchem.com/product/b1287929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Precautionary Statement (P-code)

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[2] P264: Wash

skin thoroughly after handling.[3][4] P270: Do

not eat, drink or smoke when using this product.

[4] P271: Use only outdoors or in a well-

ventilated area.[3] P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[2]

Response

P301 + P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[2][4] P302 + P352: IF ON SKIN: Wash with

plenty of soap and water.[2][3] P304 + P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing.[2][5] P305 + P351 +

P338: IF IN EYES: Rinse cautiously with water

for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2][3]

[6] P330: Rinse mouth.[4]

Storage
Store in a well-ventilated place. Keep container

tightly closed.[3][6] Store locked up.

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[4]

Table 2.2: Personal Protective Equipment (PPE)
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Protection Type Recommendation

Eye/Face

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[6]

Skin

Wear appropriate protective gloves and clothing

to prevent skin exposure.[3] Handle with gloves.

Gloves must be inspected prior to use. Use

proper glove removal technique (without

touching glove's outer surface) to avoid skin

contact with this product.[4]

Respiratory

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[3]

General Hygiene

Handle in accordance with good industrial

hygiene and safety practice.[4] Wash hands

before breaks and at the end of workday.[4]

Ensure that eyewash stations and safety

showers are close to the workstation location.[6]

First-Aid Measures
In the event of exposure, immediate action is crucial. The following table provides first-aid

guidance.

Table 3.1: First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

If inhaled, remove victim to fresh air and keep at

rest in a position comfortable for breathing.[3][6]

If not breathing, give artificial respiration. Get

medical attention if symptoms occur.[6]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[3][6] If skin

irritation persists, call a physician.[6] Take off

contaminated clothing and wash before reuse.

[3]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[3][6]

Remove contact lenses, if present and easy to

do. Continue rinsing.[3][6] Get medical attention.

[6]

Ingestion

Clean mouth with water and drink afterwards

plenty of water.[3][6] Do NOT induce vomiting.

Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[7]

Experimental Protocols and Safe Handling Workflow
Given the absence of specific experimental data for 6-Bromo-4-iodoquinoline, a generalized

safe handling workflow is presented. This workflow is applicable to potent, non-volatile

chemical compounds in a research and development setting.
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Safe Handling Workflow for 6-Bromo-4-iodoquinoline

Phase 1: Preparation & Risk Assessment

Phase 2: Chemical Handling

Phase 3: Post-Handling & Disposal

Review Literature &
Analog SDS Data

Conduct Formal
Risk Assessment

Prepare Designated
Work Area & Equipment

Verify PPE Availability
& Functionality

Don Appropriate PPE

Weigh/Handle Compound
in Ventilated Enclosure

Perform Experiment
Following SOP

Decontaminate Work Surfaces
& Equipment

Segregate Waste
(Solid & Liquid)

Label Waste Containers
Clearly

Store Waste in
Designated Area

Arrange for Professional
Waste Disposal

Document All Procedures
& Observations

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 6-Bromo-4-iodoquinoline.
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Stability and Reactivity
Reactivity: No hazardous reactions are expected under normal processing.

Chemical Stability: The compound is likely stable under normal conditions. However, some

related compounds are noted to be light-sensitive.[5]

Conditions to Avoid: Avoid dust formation, and keep away from heat and sources of ignition.

[4][6]

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products may include carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx),

hydrogen bromide, and hydrogen iodide.[3][6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][8]

Specific Hazards: No information available.

Protective Equipment: As in any fire, wear a self-contained breathing apparatus with

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[3][6]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[4][6]

Environmental Precautions: Should not be released into the environment.[3][6]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal. Avoid creating dust.[4][8]

Conclusion
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While specific toxicological and safety data for 6-Bromo-4-iodoquinoline are not extensively

documented, the available information on analogous compounds strongly suggests that it

should be handled as a hazardous material. All operations should be conducted by trained

personnel in a controlled laboratory environment, adhering to the stringent safety protocols

outlined in this guide. A comprehensive, substance-specific risk assessment is the cornerstone

of safely integrating this and any other novel chemical entity into the research and development

workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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